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The following table synthesizes safety data from clinical trials and post-marketing pharmacovigilance reports

for sotorasib and adagrasib, the two most prominent FDA-approved KRAS G12C inhibitors [1] [2] [3].

Common Adverse Serious/Higher-Grade Adverse Notable Safety Warnings
Events (All Grades) Events (Grade =3) & Specific Risks

Inhibitor

| Sotorasib | Diarrhea, fatigue, nausea, vomiting [1] [3] | Hepatotoxicity (elevated ALT/AST), drug-induced
liver injury, hepatitis, pancreatitis [1] [3] |  Significant hepatotoxicity signals [1] [3]. ¢ Interstitial lung
disease (ILD)/pneumonitis [3]. | | Adagrasib | Diarrhea, nausea, fatigue, vomiting, increased creatinine [1]
[3] | Fatigue, increased ALT/AST, renal failure [1] [3] | « Strong signal for renal failure [1]. « Cardiac
failure, pulmonary hemorrhage, QTc interval prolongation [3]. | | Comparative Note | Profiles are broadly
similar [1]. | Sotorasib shows a higher risk of hepatotoxicity; Adagrasib shows a higher risk of serious
AEs and renal failure [1] [3]. A meta-analysis found Sotorasib had a lower incidence of any grade and
grade >3 TRAESs [2]. ||

Key Experimental Methodologies for Toxicity
Assessment
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The data in the table above is derived from standardized experimental and observational protocols. Here are

the details of the key methodologies cited in the search results:

¢ Clinical Trial Meta-Analysis ( [2]):

o Obijective: To pool efficacy and safety results from multiple clinical trials for a more robust
estimate.

o Methodology: A systematic search of databases (PubMed, Embase, Cochrane) was
conducted for clinical trials evaluating KRAS G12C inhibitors in advanced solid tumors. Studies
were selected based on PRISMA guidelines, and data on objective response rate (ORR),
disease control rate (DCR), and treatment-related adverse events (trAEs) were extracted.
Pooled incidences of AEs were calculated using statistical programs in Stata.

¢ Real-World Pharmacovigilance Study ( [1] [3]):

o Obijective: To identify and quantify safety signals in a broad, real-world patient population after
a drug's approval.

o Methodology: Researchers analyzed data from the FDA Adverse Event Reporting System
(FAERS). They performed a "disproportionality analysis" using several algorithms (ROR, PRR,
BCPNN, MGPS) to determine if specific AEs are reported more frequently with a drug of
interest (e.g., sotorasib) than with all other drugs in the database. This helps detect potential
safety signals that may not have been fully apparent in controlled clinical trials.

KRAS Signaling and Resistance Pathways

The following diagram illustrates the core KRAS signaling pathway and key mechanisms of resistance that

can influence tumor survival and the effectiveness of targeted inhibitors, as described in the research [4] [5].
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KRAS Signaling and Resistance Pathways

plasticity remodellng mutations

Receptor Tyrosine * Bypass pathway « Cellular lineage * Tumor microenvironment » Secondary KRAS Key Resistance Mechanisms
Kinase (RTK) a

ctivation (e g. YAP/TAZ)

Click to download full resolution via product page

How to Proceed with Your Research on KRAS Inhibitor-
18

Given the lack of direct information on "KRAS inhibitor-18," here are some suggestions for your continued

research:

¢ Verify the Compound's Identity: Check if "KRAS inhibitor-18" is a code name from a specific
pharmaceutical company's pipeline or a preclinical research compound. This can help you search for
associated publications or patent applications.

e Explore Broader Sources: Search for the compound on specialized platforms like the CAS Registry
or global patent databases, which often include substances in early development stages not yet
covered by published papers.

e Consult Related Research: Investigate the toxicity profiles of other novel KRAS inhibitors (e.g.,
G12D inhibitors like HRS-4642 or the pan-KRAS inhibitor mentioned in one result [6] [7]) to
understand current trends and challenges in the field, such as managing unexpected metabolic
toxicities.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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